Cas no 1807199-67-2 (Methyl 2-bromo-4-nitropyridine-5-acetate)

• Product Name: Methyl 2-bromo-4-nitropyridine-5-acetate
• CAS No: 1807199-67-2
• MF: C₈H₇BrN₂O₄
• MW: 275.056181192398
• CID: 4901862
• Update Time: 2025-05-19

Methyl 2-bromo-4-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-nitropyridine-5-acetate

• Inchi： 1S/C8H7BrN2O4/c1-15-8(12)2-5-4-10-7(9)3-6(5)11(13)14/h3-4H,2H2,1H3
• InChI Key： UEWATFIWVYKIDV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.5
• Topological Polar Surface Area: 85

Additional information on Methyl 2-bromo-4-nitropyridine-5-acetate

Methyl 2-bromo-4-nitropyridine-5-acetate (CAS No. 1807199-67-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-4-nitropyridine-5-acetate (CAS No. 1807199-67-2) is a highly valuable intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered significant attention due to its utility in constructing complex molecular architectures essential for drug discovery and development.

The chemical structure of Methyl 2-bromo-4-nitropyridine-5-acetate consists of a pyridine core substituted with a bromine atom at the 2-position, a nitro group at the 4-position, and an acetyl moiety at the 5-position. This arrangement imparts distinct reactivity patterns, making it an ideal candidate for further functionalization. The presence of the bromine atom facilitates cross-coupling reactions, while the nitro group can be reduced to an amine, providing multiple pathways for derivatization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. Methyl 2-bromo-4-nitropyridine-5-acetate has emerged as a key building block in this endeavor. Its versatility allows for the synthesis of diverse derivatives with tailored biological activities. For instance, researchers have leveraged this compound to develop novel kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most compelling applications of Methyl 2-bromo-4-nitropyridine-5-acetate is in the synthesis of pyridine-based heterocycles, which are prevalent in many pharmacologically active compounds. The pyridine scaffold is known for its ability to interact with biological targets such as enzymes and receptors, making it an indispensable component in drug design. By incorporating this intermediate into synthetic routes, chemists can efficiently construct intricate molecules with desired pharmacological properties.

The pharmaceutical industry has increasingly recognized the importance of efficient and scalable synthetic methodologies. Methyl 2-bromo-4-nitropyridine-5-acetate offers a streamlined approach to accessing complex pyridine derivatives. Its use in multi-step syntheses has been documented in numerous studies, demonstrating its practicality in industrial settings. For example, recent research has highlighted its role in the preparation of antiviral agents, where its structural motifs contribute to enhanced binding affinity and selectivity.

The nitro group in Methyl 2-bromo-4-nitropyridine-5-acetate is particularly noteworthy due to its redox-active nature. This feature allows for diverse chemical transformations, including reduction to amine or diazotization followed by coupling reactions. Such transformations are essential for generating libraries of compounds for high-throughput screening (HTS). The ability to modify this group provides chemists with a powerful toolset for optimizing drug candidates.

In addition to its role in medicinal chemistry, Methyl 2-bromo-4-nitropyridine-5-acetate has found applications in materials science and agrochemical research. Its structural features make it a suitable precursor for synthesizing functional materials with specific electronic properties. Furthermore, derivatives of this compound have shown promise as intermediates in the development of novel pesticides and herbicides.

The synthesis of Methyl 2-bromo-4-nitropyridine-5-acetate itself is an intriguing process that exemplifies modern synthetic strategies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to achieve high yields and purity. These methodologies not only highlight the compound's synthetic utility but also showcase the progress made in organic chemistry over recent decades.

Ongoing research continues to uncover new applications for Methyl 2-bromo-4-nitropyridine-5-acetate. Innovations in computational chemistry and machine learning are being integrated into drug discovery pipelines to accelerate the identification of lead compounds. By leveraging computational models, researchers can predict the biological activity of derivatives derived from this intermediate more efficiently than traditional methods alone.

The future prospects of Methyl 2-bromo-4-nitropyridine-5-acetate are bright, with potential applications emerging across various scientific disciplines. As our understanding of biological systems grows, so does the demand for sophisticated molecular tools like this compound. Its continued relevance underscores the importance of investing in fundamental research and development within the chemical sciences.